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Compound of Interest

2-bromo-N-tert-
Compound Name:
butylbenzenesulfonamide

Cat. No.: B164431

Application Note: Synthesis of N-(tert-butyl)-2-
bromobenzenesulfonamide

Introduction

This application note details the experimental procedure for the synthesis of N-(tert-butyl)-2-
bromobenzenesulfonamide, a key intermediate in the development of various pharmaceutical
compounds. The described protocol outlines the coupling reaction between 2-
bromobenzenesulfonyl chloride and tert-butylamine. This sulfonamide formation is a
fundamental transformation in organic synthesis, providing a robust method for the creation of
the sulfonamide functional group. The procedure is suitable for researchers and scientists in
the field of medicinal chemistry and drug development.

Experimental Protocol
Reaction Scheme:

Materials:

e 2-bromobenzenesulfonyl chloride
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e tert-butylamine

e Chloroform (CHCI3)

o Ethyl acetate

e Hexane

« Silica gel for flash chromatography
e Nitrogen gas (N2)

Equipment:

Round-bottom flask

e Magnetic stirrer

» Nitrogen inlet

o Standard laboratory glassware
» Rotary evaporator

e Flash chromatography system
Procedure:

» To a stirred solution of 2-bromobenzenesulfonyl chloride (2.21 g, 8.65 mmol) in chloroform
(40 ml) under a nitrogen atmosphere at room temperature, add tert-butylamine (2.30 ml, 21.9
mmol).[1]

e The resulting orange solution is stirred at room temperature for 12 hours.[1]
o After 12 hours, the reaction mixture is evaporated to dryness.[1]

e The crude product is purified by flash chromatography on silica gel, eluting with a mixture of
15% ethyl acetate in hexane.[1]
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e The final product, N-(tert-butyl)-2-bromobenzenesulfonamide, is obtained as a white solid
(2.12 g, 84% vyield).[1]

Characterization:
The structure of the synthesized compound was confirmed by 1H NMR spectroscopy.

« 1H NMR (300 MHz, CDCI3): & 8.18 (d, J=8.5 Hz, 1H), 7.73 (d, J=8.5 Hz, 1H), 7.50-7.35 (m,
2H), 5.11 (s, 1H), 1.20 (s, 9H).[1]

Data Presentation

Parameter Value

Reactants

2-bromobenzenesulfonyl chloride 2.21 g (8.65 mmol)
tert-butylamine 2.30 ml (21.9 mmol)
Solvent

Chloroform 40 ml

Reaction Conditions

Temperature Room Temperature

Time 12 hours

Atmosphere Nitrogen

Product

N-(tert-butyl)-2-bromobenzenesulfonamide 212¢

Yield 84%
Visualizations
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Caption: Experimental workflow for the synthesis of N-(tert-butyl)-2-bromobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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